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Compound of Interest

Compound Name: m-Cresol Purple sodium salt

Cat. No.: B1358498 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for m-Cresol
Purple sodium salt (CAS No. 62625-31-4). The information is compiled from various Safety

Data Sheets (SDS) to ensure a thorough understanding for safe handling and use in a

laboratory setting.

Chemical Identification and Physical Properties
m-Cresol Purple sodium salt, also known as m-Cresolsulfonphthalein sodium salt, is a

triphenylmethane dye commonly used as a pH indicator.[1]

Table 1: Physical and Chemical Properties
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Property Value Source

Synonyms
m-Cresolsulfonphthalein

sodium salt
[1]

CAS Number 62625-31-4 [2]

Molecular Formula C₂₁H₁₇NaO₅S [1][3]

Molecular Weight 404.42 g/mol [1]

Physical State Solid, Powder [2]

Appearance
Amber to Dark Red/Red-Violet

or Shiny Black Crystals
[1][2][4]

Odor Odorless [1][2]

pH No information available [2]

Melting Point/Range No data available [2]

Boiling Point/Range No information available [2]

Flash Point No information available [2]

Solubility Soluble in water and alcohol [1]

Hazard Identification and Classification
The classification of m-Cresol Purple sodium salt can vary. It is considered hazardous by the

2012 OSHA Hazard Communication Standard, with a warning that it may form combustible

dust.[2] However, other sources classify it as nonhazardous under GHS classifications.[1][4]

Prudent laboratory practices should always be observed.[1]

Table 2: Hazard Classification
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Hazard Classification Notes

GHS Classification
Not classified as a hazardous

chemical by some sources.[4]

Considered hazardous by the

2012 OSHA Hazard

Communication Standard (29

CFR 1910.1200).[2]

Signal Word Warning [2]

Hazard Statements
May form combustible dust

concentrations in air.
[2]

Handling, Storage, and Personal Protection
Proper handling and storage are crucial to ensure safety.

Handling:

Avoid contact with skin and eyes.[2]

Do not breathe dust.[2]

Ensure adequate ventilation.[2]

Wash hands thoroughly after handling.[1]

Storage:

Keep container tightly closed in a dry, cool, and well-ventilated place.[1][2]

Store with other dyes, indicators, and stains.[1]

Incompatible with strong oxidizing agents.[2]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]
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Respiratory Protection: Not required under normal use conditions. A particle filter respirator is

recommended if dust is generated.[2]

First-Aid Measures
In case of exposure, follow these first-aid measures:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[2]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical

attention if symptoms occur.[2]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth. Call a poison center or physician if you

feel unwell.[1][4]
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Exposure Occurs Initial Assessment

First-Aid Actions

Medical Attention

Exposure to m-Cresol Purple
Sodium Salt Assess Route of Exposure

Eye Contact:
Rinse with water for 15 mins

 Eyes 

Skin Contact:
Wash with soap and water Skin 

Inhalation:
Move to fresh air

 Inhaled 

Ingestion:
Rinse mouth, Do NOT induce vomiting

 Swallowed 

Seek Medical Attention

if irritation persists

if breathing is difficult
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Spill of m-Cresol Purple
Sodium Salt Occurs

Ensure adequate ventilation
and wear appropriate PPE

Prevent dust formation
and avoid entry into drains

Sweep or shovel material
into a suitable container

Wash spill site with water
after material pickup

Dispose of waste in accordance
with local regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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